1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride
Overview
Description
1-(Piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride (PPE-DHC) is a novel synthetic compound with promising biochemical and physiological effects. It has been used in various scientific research applications, including drug delivery, metabolic engineering, and drug discovery. PPE-DHC has been studied for its mechanism of action, advantages and limitations for lab experiments, and potential future directions.
Scientific Research Applications
1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride has been used in a variety of scientific research applications. It has been used in drug delivery, as it has been shown to be an effective carrier for drugs such as doxorubicin. It has also been used in metabolic engineering, as it can be used to modify metabolic pathways in cells. Additionally, 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride has been used in drug discovery, as it has been used to identify new drug targets.
Mechanism of Action
The mechanism of action of 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride is not yet fully understood. However, it has been suggested that it may act as a proton donor, which could explain its ability to modify metabolic pathways in cells. Additionally, it has been suggested that it may act as an allosteric modulator, which could explain its ability to affect drug targets.
Biochemical and Physiological Effects
1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride has been shown to have a variety of biochemical and physiological effects. It has been shown to modulate metabolic pathways in cells, suggesting that it may have an effect on cellular metabolism. Additionally, it has been shown to affect drug targets, suggesting that it may have an effect on drug efficacy.
Advantages and Limitations for Lab Experiments
1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride has several advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize, making it a convenient compound to work with. Additionally, it is relatively stable, making it suitable for long-term experiments. However, it is also relatively expensive, making it difficult to use in large-scale experiments.
Future Directions
There are several potential future directions for 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride. One potential direction is to further study its mechanism of action in order to better understand its biochemical and physiological effects. Additionally, further research could be conducted to determine the optimal dosage and drug delivery method for 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride. Additionally, further research could be conducted to identify new drug targets that could be affected by 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride. Finally, research could be conducted to identify new applications for 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride, such as in the treatment of diseases.
Synthesis Methods
1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride is synthesized through a three-step process. The first step involves the reaction of piperazine and pyrrolidine with ethyl bromoacetate in the presence of sodium hydroxide. The second step is the reaction of the resulting product with hydrochloric acid to form the dihydrochloride salt. The third step is the purification of the compound through chromatography.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride involves the reaction of piperazine and pyrrolidine with ethyl chloroacetate to form the intermediate compound, which is then hydrolyzed to yield the final product.", "Starting Materials": [ "Piperazine", "Pyrrolidine", "Ethyl chloroacetate", "Hydrochloric acid", "Sodium hydroxide", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: Piperazine and pyrrolidine are mixed together in a reaction flask.", "Step 2: Ethyl chloroacetate is added dropwise to the reaction mixture while stirring at room temperature.", "Step 3: The reaction mixture is heated to reflux for several hours until the reaction is complete.", "Step 4: The reaction mixture is cooled and the resulting solid is filtered and washed with diethyl ether.", "Step 5: The solid is dissolved in hydrochloric acid and the resulting solution is heated to reflux for several hours.", "Step 6: The solution is cooled and the resulting solid is filtered and washed with water.", "Step 7: The solid is dissolved in sodium hydroxide and the resulting solution is heated to reflux for several hours.", "Step 8: The solution is cooled and the resulting solid is filtered and washed with water.", "Step 9: The solid is dried to yield 1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride." ] } | |
CAS RN |
224309-60-8 |
Product Name |
1-(piperazin-1-yl)-2-(pyrrolidin-1-yl)ethan-1-one dihydrochloride |
Molecular Formula |
C10H21Cl2N3O |
Molecular Weight |
270.2 |
Purity |
95 |
Origin of Product |
United States |
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